Cas no 1540442-16-7 (2-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline)

• Product Name: 2-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline
• CAS No: 1540442-16-7
• MF: C₈H₆BrClF₃N
• MW: 288.492150783539
• CID: 5691490
• PubChem ID: 81270991
• Update Time: 2025-06-13

2-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• AKOS019842773
• 2-BROMO-4-CHLORO-N-(2,2,2-TRIFLUOROETHYL)ANILINE
• EN300-1077805
• 1540442-16-7
• Benzenamine, 2-bromo-4-chloro-N-(2,2,2-trifluoroethyl)-
• 2-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline

• Inchi： 1S/C8H6BrClF3N/c9-6-3-5(10)1-2-7(6)14-4-8(11,12)13/h1-3,14H,4H2
• InChI Key： SQIKOHGQMPPTHM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NCC(F)(F)F)Cl

Computed Properties

• Exact Mass: 286.93242g/mol
• Monoisotopic Mass: 286.93242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.697±0.06 g/cm3(Predicted)
• Boiling Point: 286.3±40.0 °C(Predicted)
• pka: -1.31±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline

Introduction to 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline (CAS No. 1540442-16-7)

2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline, with the CAS number 1540442-16-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine atom, a chlorine atom, and a trifluoroethyl group attached to an aniline moiety. These functionalities endow the compound with a range of chemical properties that make it valuable for various applications, particularly in the development of pharmaceuticals and advanced materials.

The synthesis of 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination and chlorination of aniline followed by the introduction of the trifluoroethyl group through nucleophilic substitution or other suitable methods. The choice of synthetic pathway can significantly impact the overall efficiency and cost-effectiveness of the process, making it a critical consideration for industrial-scale production.

In recent years, 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline has been extensively studied for its potential applications in drug discovery and development. The presence of halogen atoms (bromine and chlorine) and the trifluoroethyl group provides this compound with unique electronic and steric properties that can influence its biological activity. For instance, these functionalities can enhance the lipophilicity of the molecule, which is crucial for improving its membrane permeability and bioavailability. Additionally, the trifluoroethyl group can act as a bioisostere for other functional groups, allowing for the design of novel compounds with improved pharmacological profiles.

One notable area where 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline has shown promise is in the development of inhibitors for specific enzymes involved in various diseases. For example, researchers have explored its potential as an inhibitor of kinases, which are key enzymes in many signaling pathways associated with cancer and inflammatory diseases. The ability to modulate kinase activity through small molecules like 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline could lead to the discovery of new therapeutic agents with enhanced selectivity and reduced side effects.

Beyond its applications in medicinal chemistry, 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline has also found use in materials science. Its unique electronic properties make it a valuable building block for the synthesis of advanced materials with tailored optical and electronic characteristics. For instance, it can be incorporated into polymers or small molecules to create materials with enhanced photoluminescence or conductivity. These materials have potential applications in areas such as organic electronics, sensors, and photovoltaics.

The physical and chemical properties of 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline have been well-characterized through various analytical techniques. It is typically a solid at room temperature with a melting point ranging from 80°C to 90°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and dimethylformamide (DMF). These solubility characteristics are important for its use in both synthetic processes and biological assays.

In terms of safety and handling, while 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity with certain chemicals and its potential to cause skin irritation or respiratory issues if not properly managed. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The environmental impact of 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and minimize any potential release into the environment. This includes proper containment during storage and transportation as well as adherence to local environmental regulations.

In conclusion, 2-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline (CAS No. 1540442-16-7) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure makes it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.